Cas no 28876-38-2 (2-Acetamido-2-deoxy-D-galactono-1,4-lactone)

• Product Name: 2-Acetamido-2-deoxy-D-galactono-1,4-lactone
• CAS No: 28876-38-2
• MF: C₈H₁₃NO₆
• MW: 219.191922903061
• CID: 253283
• PubChem ID: 53981505
• Update Time: 2025-04-19

2-Acetamido-2-deoxy-D-galactono-1,4-lactone Chemical and Physical Properties

Names and Identifiers

• 2-Acetamido-2-deoxy-D-galactono-1,4-lactone
• D-Galactonic acid,2-(acetylamino)-2-deoxy-, g-lactone
• N-[(3R,4R,5R)-5-[(1R)-1,2-dihydroxyethyl]-4-hydroxy-2-oxooxolan-3-yl]acetamide
• 2-(Acetylamino)-2-deoxy-D-galactonic Acid
• 2-ACETAMIDO-2-DEOXY-D-GALACTONIC ACID1,4-LACTONE
• 2-ACETAMIDO-2-DEOXY-D-GALACTONO-1,4-LACTONE,WHITE SOLID
• 2-Acetamido-2-deoxy-galctonolacton-(1->4)
• 2-Acetamin
• 2-acetylamino-2-deoxy-D-galactonic acid-4-lactone
• 2-Acetylamino-2-desoxy-D-galactonsaeure-4-lacton
• A-Lactone
• N-((3R,4R,5R)-5-((R)-1,2-DIHYDROXYETHYL)-4-HYDROXY-2-OXOTETRAHYDROFURAN-3-YL)ACETAMIDE
• W-202205
• 28876-38-2
• 2-(Acetylamino)-2-deoxy-D-galactonic Acid gamma-Lactone;
• D-Galactonic acid,2-(acetylamino)-2-deoxy-,g-lactone
• 2-(Acetylamino)-2-deoxy-D-galactonic Acid ?-Lactone;

• Inchi： 1S/C8H13NO6/c1-3(11)9-5-6(13)7(4(12)2-10)15-8(5)14/h4-7,10,12-13H,2H2,1H3,(H,9,11)/t4-,5-,6-,7+/m1/s1
• InChI Key： JYOPKUOOYNIILV-GBNDHIKLSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]1[C@@H](CO)O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 219.07400
• Monoisotopic Mass: 219.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Melting Point: 162-166°C
• PSA: 116.09000
• LogP: -2.47850